Cas no 2287261-59-8 (Methyl 2-amino-2-[3-(3-methylbutyl)-1-bicyclo[1.1.1]pentanyl]acetate)

• Product Name: Methyl 2-amino-2-[3-(3-methylbutyl)-1-bicyclo[1.1.1]pentanyl]acetate
• CAS No: 2287261-59-8
• MF: C₁₃H₂₃NO₂
• MW: 225.32722401619
• CID: 6390717
• PubChem ID: 137945078
• Update Time: 2025-05-26

Methyl 2-amino-2-[3-(3-methylbutyl)-1-bicyclo[1.1.1]pentanyl]acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-2-[3-(3-methylbutyl)bicyclo[1.1.1]pentan-1-yl]acetate
• 2287261-59-8
• EN300-6761646
• Methyl 2-amino-2-[3-(3-methylbutyl)-1-bicyclo[1.1.1]pentanyl]acetate

• Inchi： 1S/C13H23NO2/c1-9(2)4-5-12-6-13(7-12,8-12)10(14)11(15)16-3/h9-10H,4-8,14H2,1-3H3
• InChI Key： BUEHVLKZQVQGCZ-UHFFFAOYSA-N
• SMILES： O(C)C(C(C12CC(CCC(C)C)(C1)C2)N)=O

Computed Properties

• Exact Mass: 225.172878976g/mol
• Monoisotopic Mass: 225.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 52.3Ų

Additional information on Methyl 2-amino-2-[3-(3-methylbutyl)-1-bicyclo[1.1.1]pentanyl]acetate

Comprehensive Overview of Methyl 2-amino-2-[3-(3-methylbutyl)-1-bicyclo[1.1.1]pentanyl]acetate (CAS No. 2287261-59-8)

Methyl 2-amino-2-[3-(3-methylbutyl)-1-bicyclo[1.1.1]pentanyl]acetate (CAS No. 2287261-59-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. The compound belongs to the class of bicyclo[1.1.1]pentane derivatives, which are increasingly studied for their potential applications in drug discovery and material science. Its molecular structure combines a bicyclo[1.1.1]pentane core with an amino acetate ester moiety, making it a versatile intermediate for synthetic chemistry.

The bicyclo[1.1.1]pentane scaffold is a highly strained hydrocarbon framework that has emerged as a valuable bioisostere for aromatic rings and other rigid structures in medicinal chemistry. Researchers are particularly interested in this motif because of its ability to improve the physicochemical properties of drug candidates, such as solubility, metabolic stability, and bioavailability. The incorporation of the 3-(3-methylbutyl) side chain further enhances the compound's lipophilicity, which can be tailored for specific biological targets.

In recent years, the demand for novel pharmaceutical intermediates and building blocks has surged, driven by the need for innovative therapies in areas such as oncology, neurology, and infectious diseases. Methyl 2-amino-2-[3-(3-methylbutyl)-1-bicyclo[1.1.1]pentanyl]acetate has been explored as a potential precursor in the synthesis of small-molecule inhibitors and modulators. Its amino ester functionality allows for further derivatization, enabling the creation of diverse compound libraries for high-throughput screening.

From a synthetic perspective, the preparation of Methyl 2-amino-2-[3-(3-methylbutyl)-1-bicyclo[1.1.1]pentanyl]acetate involves multi-step organic transformations, including cyclopropanation, alkylation, and esterification. The compound's CAS No. 2287261-59-8 serves as a unique identifier in chemical databases, facilitating its procurement and regulatory compliance. Researchers often seek detailed spectroscopic data (NMR, MS, IR) and chromatographic purity information to ensure reproducibility in their experiments.

The growing interest in bioisosteric replacements and three-dimensional fragments in drug design has positioned bicyclo[1.1.1]pentane derivatives as hot topics in the scientific community. Online searches for terms like "bicyclo[1.1.1]pentane synthesis", "amino ester applications", and "CAS 2287261-59-8 supplier" reflect the compound's relevance in contemporary research. Additionally, discussions on green chemistry and sustainable synthesis have prompted investigations into more efficient routes for producing such strained molecules.

Beyond pharmaceuticals, Methyl 2-amino-2-[3-(3-methylbutyl)-1-bicyclo[1.1.1]pentanyl]acetate may find utility in materials science, particularly in the development of advanced polymers and functional coatings. The rigidity of the bicyclo[1.1.1]pentane core could impart desirable mechanical properties to polymeric materials, while the amino ester group offers sites for crosslinking or further modification. These applications align with the broader trend of exploring high-performance materials for industrial and technological advancements.

In conclusion, Methyl 2-amino-2-[3-(3-methylbutyl)-1-bicyclo[1.1.1]pentanyl]acetate (CAS No. 2287261-59-8) represents a compelling case study in the intersection of synthetic chemistry and applied sciences. Its structural uniqueness, combined with the growing demand for innovative chemical entities, ensures its continued relevance in research and development. As the scientific community delves deeper into the potential of strained hydrocarbon frameworks, this compound is poised to play a pivotal role in shaping future discoveries.